Cas no 37622-54-1 (Benzoic acid, 3,4-dihydroxy-, pentyl ester)

• Product Name: Benzoic acid, 3,4-dihydroxy-, pentyl ester
• CAS No: 37622-54-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1484910
• Update Time: 2024-08-24

Benzoic acid, 3,4-dihydroxy-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dihydroxy-, pentyl ester

• Inchi： 1S/C12H16O4/c1-2-3-4-7-16-12(15)9-5-6-10(13)11(14)8-9/h5-6,8,13-14H,2-4,7H2,1H3
• InChI Key： WAZRGRCJULPBMR-UHFFFAOYSA-N
• SMILES： C(OCCCCC)(=O)C1=CC=C(O)C(O)=C1

Computed Properties

• Exact Mass: 224.10488

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 387.6±22.0 °C(Predicted)
• PSA: 66.76
• pka: 8.09±0.20(Predicted)